Cas no 1482338-71-5 ((2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one)

(2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one structure
1482338-71-5 structure
Product Name:(2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
CAS No:1482338-71-5
MF:C17H15ClO3
MW:302.752204179764
CID:4701042
PubChem ID:5374036
Update Time:2024-03-01

(2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
    • CID 597028
    • 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)-, (2E)-
    • (2E)-3-(3-Chlorophenyl)-1-(2,4-dimethoxyphenyl)-2-propen-1-one
    • (E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphen‐ yl)prop-2-en-1-one
    • Inchi: 1S/C17H15ClO3/c1-20-14-7-8-15(17(11-14)21-2)16(19)9-6-12-4-3-5-13(18)10-12/h3-11H,1-2H3
    • InChI Key: XLVBMVAQISLZON-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C=CC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 302.0709720g/mol
  • Monoisotopic Mass: 302.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.212±0.06 g/cm3(Predicted)
  • Boiling Point: 473.4±45.0 °C(Predicted)

(2E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Pricemore >>

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